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Compound of Interest

Compound Name: 20-Hete

Cat. No.: B1663992

Essential Safety and Handling Guide for 20-
HETE

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potent bioactive lipids like 20-Hydroxyeicosatetraenoic
acid (20-HETE). This guide provides immediate, essential safety protocols, operational
instructions, and disposal plans to foster a secure research environment.

Chemical and Physical Properties

20-HETE is a metabolite of arachidonic acid and plays a significant role in regulating vascular
tone and blood flow.[1] It is typically supplied as a solution in ethanol or acetonitrile and should
be stored at -20°C for long-term stability, where it can be stable for at least one year.[2]
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Property Value

20-hydroxy-52,8Z,11Z,14Z-eicosatetraenoic
Formal Name

acid
CAS Number 79551-86-3
Molecular Formula C20H3203
Formula Weight 320.5
Purity =98%
Formulation A solution in ethanol or acetonitrile
Storage -20°C
Stability > 1 year

Personal Protective Equipment (PPE)

Due to the hazardous nature of 20-HETE and the solvents it is supplied in, appropriate
personal protective equipment must be worn at all times. The following table summarizes the
required PPE for handling 20-HETE.
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Specifications and

Body Part Required PPE .
Rationale
Safety glasses with side To protect against splashes of
Eyes/Face ) )
shields or goggles the chemical and solvent.
Inspect gloves prior to use.
) Use proper glove removal
Hands Protective gloves ) ) )
technique to avoid skin
contact.
Body Protective clothing To prevent skin contact.

Recommended if exposure
limits are exceeded or irritation
is experienced. Positive-
. NIOSH/MSHA approved , )
Respiratory _ _ pressure supplied air

respirator (if necessary) ) )
respirators may be required for
high airborne contaminant

concentrations.

Handling and Emergency Procedures
Proper handling and being prepared for emergencies are critical for laboratory safety.

Safe Handling:

Handle in accordance with good industrial hygiene and safety practices.[3][4]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Avoid contact with skin, eyes, or clothing.

Do not ingest, swallow, or inhale.[5]

Wash hands thoroughly after handling.[2][5]

First Aid Measures:
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« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[3][4]
 In Case of Skin Contact: Wash off with soap and plenty of water.[3][4]
e In Case of Eye Contact: Flush eyes with water as a precaution.[3]

« |If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water.[3][4]

Spill and Disposal Procedures

In the event of a spill, and for routine disposal, the following procedures should be followed.
Spill Containment and Cleanup:

o Ensure adequate ventilation.

e Remove all sources of ignition.

o Prevent further leakage or spillage if safe to do so.

e Pick up and arrange disposal without creating dust.

o Keep in suitable, closed containers for disposal.

Waste Disposal:

» Dispose of in accordance with local, state, and federal regulations.
e Do not let the product enter drains.

Experimental Workflow for Handling 20-HETE

To ensure safe and effective use in experimental settings, a clear workflow is essential. The
following diagram outlines the key steps from receiving to disposal.
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Experimental Workflow for Handling 20-HETE
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Caption: This diagram outlines the procedural steps for safely handling 20-HETE in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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